Cas no 1989671-50-2 (5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride)

• Product Name: 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride
• CAS No: 1989671-50-2
• MDL: MFCD30342679
• CID: 4632976
• PubChem ID: 122156720
• Update Time: 2025-07-16

5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(oxolan-3-yl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride
• 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride

• MDL： MFCD30342679

Additional information on 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride

Introduction to 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride (CAS No. 1989671-50-2)

5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1989671-50-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both an oxolan ring and a 4H-1,2,4-triazole moiety in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride structure is characterized by its dual functionality, which allows for diverse interactions with biological targets. The oxolan ring, a five-membered oxygen-containing heterocycle, is known for its stability and ability to participate in hydrogen bonding interactions. In contrast, the 4H-1,2,4-triazole ring is a nitrogen-containing heterocycle that is frequently incorporated into bioactive molecules due to its ability to modulate enzyme activity and receptor binding. The combination of these two structural elements in 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride suggests that it may exhibit a range of pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies using these techniques have suggested that the 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride may interact with proteins involved in inflammatory pathways and signal transduction. These interactions could potentially lead to therapeutic effects in conditions such as autoimmune diseases and cancer.

In vitro studies have begun to explore the pharmacological profile of 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride, providing initial insights into its biological activity. Preliminary results indicate that this compound exhibits inhibitory effects on certain enzymes associated with inflammation and cell proliferation. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for these targets. The ability of 5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethanamine dihydrochloride to modulate these enzymatic activities could open new avenues for therapeutic intervention.

The synthesis of 5-(oxolan-3-ylyl)-4H-ltzol-l , 2 , 4 -triazol - 3 - ylmethanarnine d ihydroch lor ide presents unique challenges due to its complex structural features. However , recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity. Advances in catalytic processes and green chemistry principles have also contributed to more efficient and environmentally friendly synthetic routes. These advancements are crucial for facilitating further research and development efforts.

The pharmacokinetic properties of any potential drug candidate are critical factors that determine its clinical efficacy. Initial studies on the absorption, distribution, metabolism, and excretion (ADME) profiles of 5-(oxolan-l 3 -y l ) - 41 t z ol - l , 2 , 4 -tr i az o l - 3 - ylmethanarnine d i hydroch lor ide suggest that it may exhibit favorable properties for oral administration. These findings are encouraging as they indicate that the compound could be suitable for development into an oral therapeutic agent.

One of the most exciting aspects of studying compounds like 5-(oxolan-l 3 -y l ) - 41 t z ol - l , 2 , 4 -tr i az o l - 3 - ylmethanarnine d i hydroch lor ide is the potential for structure-based drug design. By understanding the three-dimensional structure of this molecule and how it interacts with biological targets at the atomic level , researchers can make informed modifications to improve its potency , selectivity , and pharmacokinetic properties . Techniques such as X-ray crystallography , nuclear magnetic resonance (NMR) spectroscopy , and computational modeling play essential roles in this process.

The future prospects for 5-(oxolan-l 3 -y l ) - 41 t z ol - l , 2 , 4 -tr i az o l - 3 - ylmethanarnine d i hydroch lor ide are promising as ongoing research continues to uncover new biological activities and mechanisms of action . Further preclinical studies are needed to validate its therapeutic potential and establish safety profiles . Collaborative efforts between academic researchers , pharmaceutical companies , and regulatory agencies will be essential in translating these findings into clinical applications.

In conclusion,5-(oxlan-l 3 yl ) -41 t z ol-lzt ria z o l ~ ylmethanarnine d i hydroch lor ide (CAS No .198967l50~) represents an intriguing compound with significant pharmaceutical potential . Its unique structural features ， combined with promising preclinical data ， make it a valuable subject for further investigation . As research progresses ， we can expect more insights into its biological activities ， mechanisms of action ，and therapeutic applications . This will not only advance our understanding of drug design principles but also contribute to the development of novel treatments for various diseases.